Cas no 3382-41-0 ((-)-alstophylline)
(-)-alstophylline structure
Product name:(-)-alstophylline
CAS No:3382-41-0
MF:C22H26N2O3
MW:366.453445911407
CID:2003728
(-)-alstophylline Chemical and Physical Properties
Names and Identifiers
-
- (-)-alstophylline
- 11-methoxy-alstophyllan-19-one
- Alstophylline
-
- Inchi： InChI=1S/C22H26N2O3/c1-12(25)17-10-27-11-18-15(17)8-21-22-16(9-20(18)23(21)2)14-6-5-13(26-4)7-19(14)24(22)3/h5-7,10,15,18,20-21H,8-9,11H2,1-4H3
- InChI Key： XFPCHWBAIJUKFN-UHFFFAOYSA-N
- SMILES： COc1ccc2c3CC4C5COC=C(C5CC(N4C)c3n(C)c2c1)C(C)=O |c:12,TLB:18:17:19.6.7:9.15.14|
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- XLogP3: 1.757
(-)-alstophylline Related Literature
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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3. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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